![molecular formula C16H15FN4O2 B2564334 1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-yl)urea CAS No. 894018-32-7](/img/structure/B2564334.png)
1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of pyrrolidin-3-yl urea and has shown promising results in various biological studies.
Scientific Research Applications
- Drug Scaffold : Imidazo[1,2-a]pyridine is a valuable scaffold in medicinal chemistry. Its unique structure and functional groups allow for diverse modifications, making it a promising starting point for drug discovery .
- Anticancer Agents : Researchers explore imidazo[1,2-a]pyridines as potential anticancer agents due to their ability to interact with biological targets .
- Anti-inflammatory Properties : Some derivatives exhibit anti-inflammatory activity, making them interesting candidates for drug development .
- Structural Character : Imidazo[1,2-a]pyridine’s structural features contribute to its relevance in material science. Researchers investigate its use in designing novel materials with specific properties .
- Functional Materials : The scaffold’s versatility allows for the creation of functional materials, such as sensors, catalysts, and optoelectronic devices .
- Synthetic Strategies : Scientists employ various synthetic methods to access imidazo[1,2-a]pyridines, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination .
- Green Chemistry : Developing efficient and sustainable synthetic routes to this scaffold is an ongoing area of research .
- Biological Activity : Researchers investigate the biological effects of imidazo[1,2-a]pyridines on cellular processes, including enzyme inhibition, receptor binding, and antimicrobial properties .
- Molecular Probes : Some derivatives serve as molecular probes to study specific biological pathways .
- Host-Guest Interactions : Imidazo[1,2-a]pyridines participate in host-guest interactions, forming inclusion complexes with other molecules .
- Self-Assembly : Researchers explore their self-assembly behavior in supramolecular architectures .
Medicinal Chemistry
Material Science
Organic Synthesis
Biological Studies
Supramolecular Chemistry
Material Engineering
properties
IUPAC Name |
1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-pyridin-3-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O2/c17-11-3-5-14(6-4-11)21-10-13(8-15(21)22)20-16(23)19-12-2-1-7-18-9-12/h1-7,9,13H,8,10H2,(H2,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYHNMYVLMZRJFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.